Cas no 1003710-01-7 (2,5-Difluoro-3-methylbenzoic acid)

• Product Name: 2,5-Difluoro-3-methylbenzoic acid
• CAS No: 1003710-01-7
• Molecular Formula: C₈H₆F₂O₂
• Molecular Weight: 172.128849506378
• CID: 97654
• PubChem ID: 44887031

2,5-Difluoro-3-methylbenzoic acid Properties

Names and Identifiers

• 2,5-Difluoro-3-methylbenzoic acid
• Benzoic acid, 2,5-difluoro-3- methyl-
• CTK0G9194
• MolPort-002-462-200
• PubChem8237
• SBB065054
• BENZOIC ACID, 2,5-DIFLUORO-3-METHYL-
• 2,5-difluoro-3-methylbenzoic acid
• A16188
• J-507328
• MFCD09835286
• FS-6464
• CS-0364962
• DTXSID20661258
• AM62249
• AKOS006329184
• 2,5-Difluoro-3-methylbenzoicacid
• 1003710-01-7
• benzoic acid, 2,5-difluoro-3-methyl-
• 2,5-Difluoro-3-Methylbenzoic Acid

• MDL： MFCD09835286
• InChIKey： PATNBLNHYHHRQH-UHFFFAOYSA-N
• Inchi： 1S/C8H6F2O2/c1-4-2-5(9)3-6(7(4)10)8(11)12/h2-3H,1H3,(H,11,12)
• SMILES： FC1C(C(=O)O)=CC(=CC=1C)F

Computed Properties

• Exact Mass: 172.034
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 172.034
• Heavy Atom Count: 12
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• LogP: 1.97140
• PSA: 37.30000
• Boiling Point: 260 ºC
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 111 ºC
• Color/Form: No data avaiable
• Density: 1.359